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Compound of Interest

Compound Name: 4-Acetylmorpholine

Cat. No.: B157445

CAS Number: 1696-20-4

This technical guide provides an in-depth overview of 4-acetylmorpholine, a versatile
chemical compound with applications across various scientific and industrial sectors. Tailored
for researchers, scientists, and drug development professionals, this document details its
chemical and physical properties, synthesis and purification protocols, analytical methods, and
safety information.

Chemical and Physical Properties

4-Acetylmorpholine, also known as N-acetylmorpholine, is a colorless to light yellow liquid.[1]
[2] It is a derivative of morpholine, characterized by the presence of an acetyl group attached to
the nitrogen atom.[3] This structural feature enhances its utility as a chemical intermediate and
solvent.[1][3] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-Acetylmorpholine
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Property Value Reference(s)
CAS Number 1696-20-4 [415]
Molecular Formula CeH11NO:2 [4]
Molecular Weight 129.16 g/mol [4]
Appearance Colorless to light yellow liquid [1112]
Melting Point 14 °C [2]
Boiling Point 240-245 °C [2]
Density 1.116 g/mL at 25 °C [2]
Flash Point >110 °C (>230 °F) 2]
Solubility Miscible with water [2]
Refractive Index (n20/D) 1.483 [2]

Synthesis and Purification

The most common method for the synthesis of 4-acetylmorpholine is the acetylation of

morpholine.[3] This can be achieved using various acetylating agents, including acetic

anhydride, acetyl chloride, acetic acid, or ethyl acetate.[3][6]

Experimental Protocol: Synthesis via Acetylation with

Acetic Anhydride

This protocol describes a common laboratory-scale synthesis of 4-acetylmorpholine.

Materials:

e Morpholine

e Acetic anhydride

e Acetic acid (as solvent)[7]
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e Round-bottom flask
o Stirrer

e Reflux condenser

e Heating mantle

« Distillation apparatus
Procedure:

 In a round-bottom flask equipped with a stirrer and reflux condenser, dissolve morpholine in
acetic acid.[7]

» Slowly add acetic anhydride to the solution while stirring. The reaction is exothermic, and the
temperature may rise.[7]

 After the addition is complete, heat the mixture to reflux and maintain for a period of 1 to 6
hours to ensure the reaction goes to completion.[7]

 After the reaction period, allow the mixture to cool to room temperature.

e The crude 4-acetylmorpholine is then purified by fractional distillation to remove the acetic
acid solvent and any unreacted starting materials.[1][7][8]

A generalized workflow for the synthesis and purification is depicted in the following diagram.

Synthesis Purification

. . . Acetylation Reaction i . ‘Work-up . Lo ) .
Morpholine + Acetic Anhydride }—P{ (Acetic Acid Solvent, Reflux) Crude 4-Acetylmorpholine ‘ l Fractional Distillation Pure 4-Acetylmorpholine

Click to download full resolution via product page

Diagram 1: Synthesis and Purification Workflow of 4-Acetylmorpholine.
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Analytical Methods

The purity and identity of 4-acetylmorpholine can be determined using several analytical

techniques, primarily gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic

resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for the separation and identification of volatile compounds like 4-

acetylmorpholine. A typical GC-MS protocol for the analysis of morpholine derivatives is

outlined below.

Table 2: GC-MS Parameters for Analysis of Morpholine Derivatives

Parameter Value Reference(s)
TM-1701 (30 m x 0.32 mm

Column [.D., 0.5 pum film thickness) or 9]
equivalent

Injection Volume 1L [9]

Injection Mode Split (e.g., 1.7 ratio) [10]

Inlet Temperature 250 °C [10]

Carrier Gas Helium [10]

Flow Rate 2 mL/min [10]
Initial 200°C (4 min), ramp to
120°C at 10°C/min (hold 3

Oven Program ] [9]
min), ramp to 250°C at
20°C/min (hold 5 min)

MS Detector Electron Impact (El) at 70 eV [10]
Scan for characteristic ions

Mass Range [11]

(e.g., m/z 57, 43)

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1H and 3C NMR spectroscopy are essential for the structural elucidation of 4-
acetylmorpholine.

Sample Preparation: For a typical *H NMR spectrum, dissolve 5-25 mg of the sample in 0.6-0.7
mL of a deuterated solvent such as chloroform-d (CDClIs).[12][13] For 13C NMR, a higher
concentration of 50-100 mg is recommended.[12] The sample should be filtered to remove any
particulate matter.[12]

The following diagram illustrates a logical workflow for the analytical characterization of 4-
acetylmorpholine.

Analytical Workflow

4-Acetylmorpholine Sample

' '

GC-MS Analysis NMR Spectroscopy
(Purity & Identity) (Structural Elucidation)
1H NMR 13C NMR
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Diagram 2: Analytical Workflow for 4-Acetylmorpholine.

Applications

4-Acetylmorpholine serves as a key intermediate in various chemical syntheses. Its primary
applications include:

e Agrochemicals: It is a crucial raw material in the synthesis of agricultural fungicides such as
dimethomorph and flumorph.[2]
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e Pharmaceuticals: It is utilized as a building block in the development of new pharmaceutical
agents.[1]

e Specialty Chemicals: It is used in the production of specialty polymers and as a solvent in
chemical reactions.[1]

Biological Activity and Signaling Pathways

Currently, there is a lack of specific information in the scientific literature detailing the direct
involvement of 4-acetylmorpholine in biological or chemical signaling pathways. While the
broader class of morpholine derivatives has been studied for various biological activities,
including as anticancer agents and enzyme inhibitors, specific studies on 4-
acetylmorpholine's effects on cell signaling are not readily available.[14][15] Further research
is required to elucidate any potential pharmacological or biological effects of this compound.

Safety Information

4-Acetylmorpholine is classified as a hazardous substance and should be handled with
appropriate safety precautions.

Table 3: GHS Hazard Classifications for 4-Acetylmorpholine

Hazard Statement Code Description Reference(s)

May cause an allergic

Skin Sensitisation H317 ] ]
skin reaction
Suspected of
Reproductive Toxicity H361 damaging fertility or [4]

the unborn child

It is recommended to use personal protective equipment, including safety glasses and gloves,
when handling this chemical.[4] Work should be conducted in a well-ventilated area.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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